Denbufylline

• IUPAC Name: 1,3-dibutyl-7-(2-oxopropyl)purine-2,6-dione
• InChI: InChI=1S/C16H24N4O3/c1-4-6-8-19-14-13(18(11-17-14)10-12(3)21)15(22)20(16(19)23)9-7-5-2/h11H,4-10H2,1-3H3
• InChI Key: HJPRDDKCXVCFOH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C(=O)N(C1=O)CCCC)N(C=N2)CC(=O)C
• Molecular Formula: C16H24N4O3
• DSSTOX Substance ID: DTXSID30205687
• Molecular Weight: 320.39 g/mol
• CAS RN: 57076-71-8

Description

Denbufylline is a xanthine derivative known for its selective inhibition of phosphodiesterase IV (PDE IV). This compound has been studied for its potential therapeutic applications, particularly in the treatment of cognitive dysfunctions and respiratory diseases .

Scientific Research Applications

Denbufylline has been extensively studied for its scientific research applications, including:

Chemistry: Used as a selective inhibitor of PDE IV, this compound helps in studying the regulation of cyclic adenosine monophosphate (cAMP) levels.

Biology: This compound enhances neuronal excitability and synaptic transmission in the hippocampus.

Medicine: Investigated for its potential in treating cognitive dysfunctions, such as dementia, and respiratory diseases like chronic obstructive pulmonary disease (COPD) and asthma.

Industry: Utilized in the development of sustained release drug delivery systems.

Mechanism of Action

Denbufylline exerts its effects by selectively inhibiting PDE IV, leading to an increase in intracellular cAMP levels. This inhibition results in various physiological effects, including bronchodilation, vasodilation of cerebral vessels, and activation of the hypothalamic-pituitary-adrenal axis . This compound also exhibits negative inotropic effects by acting on verapamil-sensitive sites of calcium channels in guinea pig ventricle papillary muscle .

Safety and Hazards

The safety and hazards of Denbufylline are not well documented in the literature. It is recommended to refer to the Safety Data Sheets (SDS) for detailed information.

Future Directions

Despite many obstacles to the use of PDE4-I for different therapeutic approaches, the current data warrant future research to utilize the therapeutic potential of phosphodiesterase 4 inhibition. Denbufylline was being developed as an agent for the therapy of dementia.

Biochemical Analysis

Biochemical Properties

Denbufylline plays a crucial role in biochemical reactions. It is known to inhibit Phosphodiesterase IV (PDE IV), which is a key enzyme involved in various biochemical processes . The interaction between this compound and PDE IV is of significant interest in the field of biochemistry .

Cellular Effects

This compound has notable effects on various types of cells and cellular processes. It influences cell function by inhibiting PDE IV, thereby affecting cell signaling pathways

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules and its inhibition of PDE IV . This inhibition can lead to changes in gene expression and other molecular-level effects .

Metabolic Pathways

This compound is involved in several metabolic pathways due to its interaction with PDE IV This interaction could potentially affect metabolic flux or metabolite levels

Preparation Methods

Denbufylline can be synthesized through various methods. One approach involves the use of immobilized Lactobacillus kefiri DSM 20587 cells as biocatalysts for the enantioselective reduction of the methyl ketone group of this compound to synthesize the enantiopure ®-hydroxy metabolite . Another method involves the use of physically cross-linked palmitoyl glycol chitosan hydrogels for the sustained buccal delivery of this compound .

Chemical Reactions Analysis

Denbufylline undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized to form various metabolites.

Reduction: The reduction of the methyl ketone group to form enantiopure ®-hydroxy metabolite.

Substitution: This compound can undergo substitution reactions, particularly in the presence of specific reagents and conditions.

Comparison with Similar Compounds

Denbufylline is often compared with other xanthine derivatives and PDE IV inhibitors, such as:

Pentoxifylline: Used to treat intermittent claudication and has anti-inflammatory properties.

Propentofylline: Known for its neuroprotective effects and potential in treating dementia.

Theophylline: Commonly used as a bronchodilator in the treatment of respiratory diseases.

Caffeine: A widely consumed stimulant with various pharmacological effects.

This compound stands out due to its selective inhibition of PDE IV and its potential therapeutic applications in both cognitive and respiratory disorders .

Q & A

Q1: What is the primary molecular target of denbufylline?

A: this compound acts as a selective inhibitor of phosphodiesterase 4 (PDE4), a specific type of phosphodiesterase that breaks down cyclic adenosine monophosphate (cAMP). [, , , , ]

Q2: How does this compound's inhibition of PDE4 affect cellular processes?

A: By inhibiting PDE4, this compound prevents the breakdown of cAMP, leading to increased intracellular cAMP levels. [, , ] This elevation of cAMP can modulate various cellular processes depending on the cell type and context.

Q3: What are some specific downstream effects of increased cAMP levels due to this compound?

A3: Increased cAMP levels due to this compound have been shown to:

• Enhance acetylcholine release in the brain: This effect has been observed in the cerebral cortex, hippocampus, and striatum, suggesting a potential role in cognitive function. []
• Modulate vascular tone: this compound can induce relaxation in certain blood vessels, potentially through interactions with the nitric oxide pathway. [, ]
• Influence inflammatory responses: Research suggests that this compound can modulate the production of inflammatory mediators, such as TNF-α and CCL2/MCP-1, potentially through its effects on NF-κB and AP-1 signaling pathways. [, , ]

Q4: What is the molecular formula and weight of this compound?

A4: this compound has a molecular formula of C16H24N4O3 and a molecular weight of 320.39 g/mol.

Q5: How do structural modifications to the this compound molecule affect its PDE4 inhibitory activity?

A5: Studies exploring substitutions on the xanthine core of this compound have revealed that:

• Substitutions at the 1-position with non-polar groups generally increase tracheal relaxation activity, while substitutions at the 7-position tend to decrease it. []
• Specific substitutions at both the 1- and 7-positions can improve bronchodilatory effects and reduce adverse effects like heart stimulation. []
• Heterocycle-condensed purines, designed based on this compound, have shown potent and selective PDE4 inhibitory activity, suggesting potential for improved drug candidates. [, ]

Q6: What is known about the absorption, distribution, metabolism, and excretion (ADME) of this compound?

A:

• Absorption: this compound is orally bioavailable. []
• Metabolism: this compound is metabolized into several pharmacologically active metabolites. []

Q7: What in vitro models have been used to investigate the effects of this compound?

A7: this compound's effects have been studied in various in vitro models, including:

• Isolated tissues: Studies on rat aorta rings have explored this compound's effects on vascular relaxation and its interaction with nitric oxide pathways. [, ]
• Cell cultures: Researchers have used cultured rat vascular smooth muscle cells (VSMCs) to investigate this compound's influence on cytokine-induced CCL2/MCP-1 production and its impact on AP-1 and NF-κB signaling. [, , ]
• Enzyme assays: this compound's inhibitory effects on different PDE isozymes have been extensively characterized using enzyme assays with isolated enzymes or cell lysates. [, , , , ]

Q8: What in vivo models have been used to assess this compound's therapeutic potential?

A8: this compound has been evaluated in various in vivo models, including:

• Rodent models of cerebral ischemia: Studies in gerbils and rats have shown that this compound can improve memory function following transient forebrain ischemia, possibly by enhancing cerebral blood flow and oxygenation. [, ]
• Rodent models of inflammation: Research in rats has demonstrated that this compound can inhibit antigen-induced pulmonary eosinophilia and neutrophilia, suggesting potential as an anti-inflammatory agent for asthma. []
• Rodent models of osteopenia: Studies in rats have shown that this compound can inhibit bone loss in various models of osteopenia, including tumor-induced and ovariectomy-induced bone loss. []

Q9: Has this compound been investigated in clinical trials for any specific conditions?

A: Clinical trials have investigated this compound's efficacy in patients with multi-infarct dementia (MID). While some trials showed promising results in improving cognitive function, [] others indicated limited efficacy. [] Further research is needed to fully elucidate its clinical potential in various conditions.